Cas no 2229170-20-9 (1-(But-3-yn-1-yl)-3-trifluoromethanesulfonylbenzene)
2229170-20-9 structure
Product Name:1-(But-3-yn-1-yl)-3-trifluoromethanesulfonylbenzene
CAS No:2229170-20-9
MF:C11H9F3O2S
MW:262.248172521591
CID:5783805
PubChem ID:165704615
Update Time:2023-12-26
1-(But-3-yn-1-yl)-3-trifluoromethanesulfonylbenzene Chemical and Physical Properties
Names and Identifiers
-
- 2229170-20-9
- 1-(but-3-yn-1-yl)-3-trifluoromethanesulfonylbenzene
- EN300-1990457
- 1-(But-3-yn-1-yl)-3-trifluoromethanesulfonylbenzene
-
- Inchi: 1S/C11H9F3O2S/c1-2-3-5-9-6-4-7-10(8-9)17(15,16)11(12,13)14/h1,4,6-8H,3,5H2
- InChI Key: ZDNGOTAMGGNJGN-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)(C1C=CC=C(CCC#C)C=1)(=O)=O
Computed Properties
- Exact Mass: 262.02753519g/mol
- Monoisotopic Mass: 262.02753519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 397
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 42.5Ų
1-(But-3-yn-1-yl)-3-trifluoromethanesulfonylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1990457-0.05g |
1-(but-3-yn-1-yl)-3-trifluoromethanesulfonylbenzene |
2229170-20-9 | 0.05g |
$983.0 | 2023-09-16 | ||
| Enamine | EN300-1990457-0.1g |
1-(but-3-yn-1-yl)-3-trifluoromethanesulfonylbenzene |
2229170-20-9 | 0.1g |
$1031.0 | 2023-09-16 | ||
| Enamine | EN300-1990457-0.25g |
1-(but-3-yn-1-yl)-3-trifluoromethanesulfonylbenzene |
2229170-20-9 | 0.25g |
$1078.0 | 2023-09-16 | ||
| Enamine | EN300-1990457-0.5g |
1-(but-3-yn-1-yl)-3-trifluoromethanesulfonylbenzene |
2229170-20-9 | 0.5g |
$1124.0 | 2023-09-16 | ||
| Enamine | EN300-1990457-1.0g |
1-(but-3-yn-1-yl)-3-trifluoromethanesulfonylbenzene |
2229170-20-9 | 1g |
$1172.0 | 2023-05-31 | ||
| Enamine | EN300-1990457-2.5g |
1-(but-3-yn-1-yl)-3-trifluoromethanesulfonylbenzene |
2229170-20-9 | 2.5g |
$2295.0 | 2023-09-16 | ||
| Enamine | EN300-1990457-5.0g |
1-(but-3-yn-1-yl)-3-trifluoromethanesulfonylbenzene |
2229170-20-9 | 5g |
$3396.0 | 2023-05-31 | ||
| Enamine | EN300-1990457-10.0g |
1-(but-3-yn-1-yl)-3-trifluoromethanesulfonylbenzene |
2229170-20-9 | 10g |
$5037.0 | 2023-05-31 | ||
| Enamine | EN300-1990457-1g |
1-(but-3-yn-1-yl)-3-trifluoromethanesulfonylbenzene |
2229170-20-9 | 1g |
$1172.0 | 2023-09-16 | ||
| Enamine | EN300-1990457-5g |
1-(but-3-yn-1-yl)-3-trifluoromethanesulfonylbenzene |
2229170-20-9 | 5g |
$3396.0 | 2023-09-16 |
1-(But-3-yn-1-yl)-3-trifluoromethanesulfonylbenzene Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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